2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide

• IUPAC Name: 2,3-dichloro-N-[3-(4-fluorophenyl)-2-methyl-4-oxoquinazolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C21H14Cl2FN3O3S/c1-12-25-18-10-7-14(26-31(29,30)19-4-2-3-17(22)20(19)23)11-16(18)21(28)27(12)15-8-5-13(24)6-9-15/h2-11,26H,1H3
• InChI Key: JGCZQCPCYCVZKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)NS(=O)(=O)C3=C(C(=CC=C3)Cl)Cl)C(=O)N1C4=CC=C(C=C4)F
• Molecular Formula: C21H14Cl2FN3O3S
• Molecular Weight: 478.3 g/mol

Description

2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H14Cl2FN3O3S and its molecular weight is 478.32. The purity is usually 95%.
BenchChem offers high-quality 2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-dichloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of quinazoline derivatives, including the compound , have been extensively studied. These compounds are synthesized from substituted anthranilic acids derived from amino quinazolines and substituted benzene sulfonamides. Such studies often aim to explore the structure-activity relationship and pharmacological potential, including diuretic and antihypertensive activities, without specifying drug dosage or side effects (Rahman et al., 2014).

Anticancer and Antitumor Activity

A significant area of research for these derivatives focuses on their anticancer and antitumor activities. Various studies have synthesized and evaluated novel series of benzenesulfonamide derivatives for their in vitro antitumor activity. For instance, certain compounds bearing the N-(benzoxazol-2-yl) or N-(benzothiazol-2-yl) moieties have shown remarkable activity and selectivity towards non-small cell lung cancer and melanoma cell lines (Sławiński & Brzozowski, 2006).

Mechanisms of Action and Molecular Studies

Research into the mechanisms of action and molecular studies of these compounds includes exploring their binding affinities, inhibitory effects on certain enzymes, and interactions with biological targets. For instance, the intramolecular C-N coupling reaction facilitated by DDQ under mechanochemical conditions has been investigated for synthesizing benzimidazoles and quinazolin-4(3H)-ones, demonstrating the compound's relevance in organic synthesis and potential biological applications (Bera, Bhanja, & Mal, 2022).